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Compound of Interest

Compound Name:
Ethyl 2-amino-5-methylthiazole-4-

carboxylate

Cat. No.: B372275 Get Quote

An In-depth Technical Guide to Ethyl 2-amino-5-
methylthiazole-4-carboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and biological significance of ethyl 2-amino-5-methylthiazole-4-
carboxylate. This thiazole derivative is a key building block in organic synthesis, particularly for

the development of medicinally important compounds.

Core Physical and Chemical Properties
Ethyl 2-amino-5-methylthiazole-4-carboxylate is a stable, white to pale cream crystalline

powder.[1][2][3] Its structural characteristics, including the presence of an amino group and an

ethyl carboxylate moiety on a thiazole ring, contribute to its unique reactivity and biological

activity.

Quantitative Data Summary
The following table summarizes the key quantitative properties of ethyl 2-amino-5-
methylthiazole-4-carboxylate.
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Property Value Source(s)

Molecular Formula C₇H₁₀N₂O₂S [1]

Molecular Weight 186.23 g/mol [1][4]

Melting Point 171.0-180.0 °C [1][2]

Boiling Point (Predicted) 313.1 ± 22.0 °C [1]

Appearance White to pale cream powder [1][2][3]

Assay (Purity) ≥96.0% (GC) [2]

¹H NMR (CDCl₃, 400 MHz) δ

(ppm)

1.19 (t, 3H), 2.36 (s, 3H), 4.13

(q, 2H), 7.69 (s, 2H)
[5]

¹³C NMR (CDCl₃, 100 MHz) δ

(ppm)

14.32, 17.12, 59.72, 107.34,

159.34, 161.95, 170.21
[5]

Mass Spectrum (m/z) 187 (M+H)⁺ [5]

Experimental Protocols
The synthesis of ethyl 2-amino-5-methylthiazole-4-carboxylate can be achieved through

various methods, with the one-pot synthesis being a particularly efficient approach.[5]

One-Pot Synthesis Protocol
This method involves the reaction of ethyl acetoacetate with N-bromosuccinimide (NBS)

followed by cyclization with thiourea in a single reaction vessel, which simplifies the procedure

and improves the overall yield compared to traditional two-step methods.[5]

Materials:

Ethyl acetoacetate

N-bromosuccinimide (NBS)

Thiourea
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Water

Tetrahydrofuran (THF)

Ammonia solution (NH₃·H₂O)

Ethyl acetate (for recrystallization)

Procedure:

A mixture of ethyl acetoacetate (0.05 mol) in water (50.0 mL) and THF (20.0 mL) is cooled to

below 0°C.[5]

NBS (0.06 mol) is added to the mixture.[5]

The reaction mixture is stirred at room temperature for 2 hours. The completion of this step

can be monitored by thin-layer chromatography (TLC).[5]

Thiourea (0.05 mol) is then added to the reaction mixture.[5]

The mixture is heated to 80°C for 2 hours.[5]

After cooling to room temperature, the mixture is filtered to remove any insoluble

substances.[5]

Ammonia solution (8.0 mL) is added to the filtrate, resulting in the formation of yellow

floccules.[5]

The mixture is stirred at room temperature for 10 minutes and then filtered.[5]

The filter cake is washed with water (3 x 100 mL) and recrystallized from ethyl acetate to

yield the final product.[5]

Start: Ethyl Acetoacetate,
Water, THF

Cool to < 0°C
Add NBS Stir at RT for 2h Add Thiourea Heat to 80°C for 2h Cool to RT

Filter Add NH3·H2O Stir at RT for 10 min
Filter Wash with Water Recrystallize from

Ethyl Acetate
Final Product:

Ethyl 2-amino-5-methylthiazole-4-carboxylate

Click to download full resolution via product page
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Caption: One-pot synthesis workflow for ethyl 2-amino-5-methylthiazole-4-carboxylate.

Chemical Reactivity and Derivatives
The bifunctional nature of ethyl 2-amino-5-methylthiazole-4-carboxylate, with its amino and

carboxylate groups, makes it a versatile intermediate in organic synthesis.[1] It can undergo

various chemical reactions to produce a wide range of derivatives.

Key reactions include:

Schiff Base Formation: The amino group can react with aldehydes or ketones to form Schiff

bases, which are important in medicinal chemistry.[1]

Acylation: The amino group can be acylated to introduce various functional groups.

Nucleophilic Substitution: The amino group can act as a nucleophile in substitution reactions.

[1]

Ethyl 2-amino-5-methylthiazole-4-carboxylate

Reaction with Aldehydes/Ketones

Amino Group

Acylation (e.g., with Acyl Halides)

Amino Group
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Amino Group

Schiff Bases Amide Derivatives Substituted Amino Derivatives

Click to download full resolution via product page

Caption: Key chemical reactions of ethyl 2-amino-5-methylthiazole-4-carboxylate.

Biological and Medicinal Significance
Ethyl 2-amino-5-methylthiazole-4-carboxylate and its derivatives have garnered significant

interest in the field of medicinal chemistry due to their diverse biological activities.[1] Research
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has demonstrated their potential as antimicrobial and anticancer agents.[1][6] The 2-

aminothiazole scaffold is a crucial pharmacophore in many biologically active compounds.

The derivatives of this compound have shown promising results in several areas:

Antimicrobial Activity: Various synthesized derivatives have displayed notable antibacterial

and antifungal properties.[1][6] Some have shown significant activity against Gram-positive

bacteria.[6]

Anticancer Activity: Certain derivatives have exhibited a broad spectrum of anticancer activity

against numerous human tumor cell lines.[1][5][6]

Drug Development Intermediate: It serves as a key intermediate in the synthesis of

pharmaceuticals, including agents for treating allergies, hypertension, inflammation, and HIV

infections.[5]

Ethyl 2-amino-5-methylthiazole-4-carboxylate
(and its derivatives)

Antimicrobial Activity Anticancer Activity Intermediate for Drug Synthesis

Antibacterial (Gram-positive) Antifungal Cytotoxic to Cancer Cell Lines Anti-inflammatory Agents Antihypertensive Agents Anti-HIV Agents
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Caption: Biological activities and applications of the core compound and its derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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